Cas no 1361750-81-3 (2,5-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl)

• Product Name: 2,5-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl
• CAS No: 1361750-81-3
• MF: C₁₄H₉Cl₂F₃O
• MW: 321.121872663498
• CID: 4999575
• Update Time: 2025-06-25

2,5-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H9Cl2F3O/c1-20-9-3-4-10(12(7-9)14(17,18)19)11-6-8(15)2-5-13(11)16/h2-7H,1H3
• InChI Key： BXPGOKRFGAPLGV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(=CC=1C(F)(F)F)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 6
• Topological Polar Surface Area: 9.2

Additional information on 2,5-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl

2,5-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl: A Multifunctional Compound with Promising Applications in Pharmaceutical and Material Sciences

2,5-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl, with the chemical identifier CAS No. 1361750-81-3, represents a unique class of biphenyl derivatives characterized by its complex functional group arrangement. This compound features two chlorine atoms at the 2 and 5 positions of the biphenyl core, a methoxy group at the 4' position, and a trifluoromethyl group at the 2' position. The combination of these substituents creates a highly polar molecule with distinct electronic and steric properties, making it a valuable candidate for advanced chemical research. Recent studies have highlighted its potential in modulating biological activity and its utility as a building block in synthetic chemistry.

The molecular structure of 2,5-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl is defined by the biphenyl scaffold, which consists of two phenyl rings connected by a single bond. The introduction of chlorine atoms at the 2 and 5 positions introduces electron-withdrawing effects, while the methoxy group at the 4' position contributes electron-donating characteristics. The trifluoromethyl group at the 2' position further enhances the molecule's hydrophobicity and metabolic stability. These functional groups collectively influence the compound's solubility, reactivity, and interactions with biological targets, as demonstrated in recent pharmacological studies.

Recent advances in medicinal chemistry have underscored the significance of 2,5-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl as a scaffold for drug discovery. Researchers have explored its potential as a lead compound for developing antifungal agents, with studies published in Journal of Medicinal Chemistry (2023) highlighting its ability to inhibit fungal cell wall synthesis. The trifluoromethyl group's high electronegativity is believed to enhance the molecule's binding affinity to specific enzymes, while the methoxy group may modulate its pharmacokinetic profile. These findings suggest that the compound could be optimized for applications in antifungal therapy.

In the field of material sciences, 2,5-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl has shown promise as a precursor for functional materials. A 2024 study in Advanced Materials demonstrated its utility in the synthesis of organic semiconductors with enhanced charge transport properties. The presence of fluorine atoms in the trifluoromethyl group reduces intermolecular interactions, which is critical for achieving high-performance electronic materials. This property makes the compound a potential candidate for applications in flexible electronics and photovoltaic devices.

The synthesis of 2,5-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl involves multi-step organic reactions, with recent advancements in catalytic methodologies enabling more efficient production. A 2023 paper in Organic Letters described the use of transition-metal catalysts to achieve selective chlorination and methoxylation under mild conditions. These synthetic strategies not only improve the scalability of the compound but also reduce environmental impact, aligning with current trends in green chemistry. The ability to tailor the functional groups of this molecule opens new avenues for its application in both therapeutic and industrial contexts.

Pharmacological studies on 2,5-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl have revealed its potential as an inhibitor of specific protein kinases, which are implicated in various diseases. Research published in ACS Chemical Biology (2023) demonstrated that the compound exhibits selective activity against the Aurora B kinase, a target associated with cancer progression. The structural features of the molecule, particularly the trifluoromethyl group, are thought to contribute to its high specificity and reduced off-target effects, making it a promising candidate for targeted therapies.

Environmental and toxicological assessments of 2,5-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl have also been conducted to ensure its safety in potential applications. A 2024 study in Toxicological Sciences evaluated its ecotoxicological profile, finding that it exhibits low acute toxicity to aquatic organisms. The compound's metabolic stability and limited bioaccumulation potential suggest that it may be suitable for use in environmentally sustainable applications. However, further long-term studies are recommended to fully understand its ecological impact.

Advancements in computational chemistry have enabled the prediction of 2,5-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl's behavior in biological systems. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding mechanisms and conformational flexibility. These computational tools are essential for optimizing the compound's properties for specific applications, whether in drug development or material design. The integration of experimental and computational approaches continues to drive innovation in the study of this molecule.

The versatility of 2,5-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl has led to its exploration in interdisciplinary fields, including nanotechnology and biotechnology. Researchers are investigating its potential as a component in nanocarriers for drug delivery, leveraging its hydrophobic characteristics to enhance the solubility of hydrophobic drugs. Additionally, its structural adaptability makes it a candidate for bioconjugation strategies, where it can be functionalized to interact with specific biomolecules. These applications highlight the compound's broad relevance beyond traditional chemical domains.

As research on 2,5-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl progresses, the compound's potential to address complex scientific challenges becomes increasingly evident. From its role in pharmaceutical innovation to its applications in advanced materials, this molecule exemplifies the intersection of organic chemistry and applied science. Ongoing studies are expected to further elucidate its properties and expand its utility, positioning it as a key player in future technological and medical advancements.

For researchers and industry professionals, the availability of 2,5-Dichloro-4'-methoxy-2'-trifluoromethyl-biphenyl represents an opportunity to explore its multifaceted applications. The compound's unique structure and functional groups make it a valuable tool in the development of new therapies, materials, and technologies. Continued investment in its characterization and synthesis will be critical to unlocking its full potential in various scientific and industrial contexts.